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Compound of Interest

Compound Name: Einecs 287-146-0

Cat. No.: B12672212 Get Quote

An In-depth Technical Guide on the Solubility and Stability of Einecs 287-146-0 (3,3'-

Diaminobenzidine)

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Einecs 287-146-0, chemically known as 3,3'-Diaminobenzidine (DAB), is an organic compound

with the formula (C₆H₃(NH₂)₂)₂. It is a derivative of benzidine and is widely used in various

scientific applications, particularly in immunohistochemistry (IHC) and immunoblotting as a

chromogenic substrate for horseradish peroxidase (HRP). The reaction of DAB with HRP in the

presence of hydrogen peroxide produces a brown, insoluble precipitate, allowing for the

visualization of specific proteins and nucleic acids. This guide provides a comprehensive

overview of the solubility and stability of DAB in different solvents, along with detailed

experimental protocols.

Chemical and Physical Properties
Chemical Name: 3,3'-Diaminobenzidine

Synonyms: DAB, 3,3',4,4'-Biphenyltetramine, 3,3',4,4'-Tetraaminobiphenyl

CAS Number: 91-95-2
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EC Number: 202-110-6

Molecular Formula: C₁₂H₁₄N₄

Molecular Weight: 214.27 g/mol

Appearance: Red-to-brown hygroscopic solid

Melting Point: 175-177 °C

Solubility Data
The solubility of 3,3'-Diaminobenzidine can vary depending on the form (free base or

hydrochloride salt) and the use of physical methods such as ultrasonic assistance.

Table 1: Quantitative Solubility of 3,3'-Diaminobenzidine (DAB)

Solvent Form Solubility Conditions

Water Free Base 0.55 g/L
Without ultrasonic

assistance

Water Free Base ≥ 4.09 mg/mL
With ultrasonic

assistance

Water
Tetrahydrochloride

hydrate
10 mg/mL -

Ethanol (EtOH) Free Base ≥ 22.4 mg/mL
With ultrasonic

assistance

Dimethyl Sulfoxide

(DMSO)
Free Base ≥ 6.76 mg/mL

With ultrasonic

assistance

It is important to note that for many applications, DAB is dissolved in a buffer solution, which

can enhance its solubility.

Stability Profile
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3,3'-Diaminobenzidine is sensitive to light, moisture, and oxidation. Proper storage and

handling are crucial to maintain its integrity.

Storage: It is recommended to store DAB at -20°C, protected from light and moisture.

Solution Stability:

Aqueous solutions of DAB should ideally be prepared fresh just before use to ensure the

best results.

If necessary, solutions can be stored in the dark under refrigeration for short periods (e.g.,

overnight), but this may reduce reproducibility.

Some literature suggests that DAB solutions can be stored at -20°C.

A solution of DAB (0.6 mg/mL) in Tris-buffered saline (pH 7.6) has been reported to be

stable for several weeks when stored at 4°C.

Experimental Protocols
Protocol for Determining Solubility (Shake-Flask
Method)
This method is a standard procedure for determining the equilibrium solubility of a compound in

a specific solvent.

Preparation: Add an excess amount of 3,3'-Diaminobenzidine to a known volume of the

desired solvent in a sealed vial or flask.

Equilibration: Agitate the mixture at a constant temperature for a defined period (e.g., 24-48

hours) to ensure equilibrium is reached. An overhead shaker or a magnetic stirrer can be

used.

Phase Separation: After equilibration, allow the undissolved solid to settle. Centrifuge the

sample to further separate the solid and liquid phases.

Sampling and Analysis: Carefully withdraw an aliquot of the supernatant.
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Quantification: Analyze the concentration of DAB in the supernatant using a suitable

analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV

detection.

Calculation: The solubility is calculated from the measured concentration of the saturated

solution.

Protocol for Assessing Stability (HPLC-Based Method)
A stability-indicating HPLC method can be used to monitor the degradation of DAB over time

and under various stress conditions.

Solution Preparation: Prepare a solution of DAB in the desired solvent at a known

concentration.

Stress Conditions: Expose the solution to various stress conditions in parallel with a control

sample stored under optimal conditions (e.g., -20°C, protected from light). Stress conditions

can include:

Photostability: Exposure to a defined light source (e.g., UV lamp).

Thermal Stability: Storage at elevated temperatures (e.g., 40°C, 60°C).

pH Stability: Adjusting the pH of the solution to acidic and basic conditions.

Time-Point Sampling: At specified time intervals, withdraw aliquots from each of the stressed

and control samples.

HPLC Analysis: Analyze the samples using a validated stability-indicating HPLC method. The

method should be able to separate the intact DAB from its degradation products. A common

approach involves a C18 reversed-phase column with a gradient elution using a mobile

phase of acetonitrile and a buffered aqueous solution.

Data Analysis: Quantify the amount of remaining DAB and any formed degradation products

at each time point. The stability of DAB under each condition can be determined by plotting

the concentration of intact DAB as a function of time.
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Visualizations
Experimental Workflow for Solubility Determination

Workflow for Solubility Determination
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Caption: A flowchart of the shake-flask method for determining solubility.

Experimental Workflow for Stability Assessment
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Workflow for Stability Assessment
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Caption: A flowchart outlining the process for assessing the stability of DAB.

Safety Precautions
3,3'-Diaminobenzidine is a suspected carcinogen and should be handled with appropriate

safety precautions. Always work in a well-ventilated area or a fume hood, and wear personal

protective equipment, including gloves, a lab coat, and eye protection. Dispose of waste

containing DAB according to institutional and local regulations for hazardous materials.
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[https://www.benchchem.com/product/b12672212#solubility-and-stability-of-einecs-287-146-
0-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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